Cas no 28283-98-9 (1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo-)

• Product Name: 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo-
• CAS No: 28283-98-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD09038153
• CID: 251988
• PubChem ID: 11622476
• Update Time: 2025-06-09

1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo-
• 2,3-dioxo-1H-indole-5-carboxamide
• 2,3-DIOXOINDOLINE-5-CARBOXAMIDE
• 1H-indole-2,3-dione-5-carboxylic acid amide
• 2,3-dioxo-5-indolinecarboxamide
• SB65841
• isatin-5-carboxamide
• CHEMBL210381
• 2, 3-dioxo-1H-indole-5-carboxamide
• DTXSID90469581
• P16941
• MFCD09038153
• AKOS006240482
• CS-0187979
• SCHEMBL5893915
• SY273844
• 28283-98-9

• MDL： MFCD09038153
• Inchi： 1S/C9H6N2O3/c10-8(13)4-1-2-6-5(3-4)7(12)9(14)11-6/h1-3H,(H2,10,13)(H,11,12,14)
• InChI Key： AARFXJVACBOQII-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC(C(N)=O)=CC=21)=O

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.26000
• LogP: 0.75860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo-

Professional Introduction to 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo (CAS No. 28283-98-9)

1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications and structural complexity. This compound, identified by the CAS number 28283-98-9, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The unique structure of this compound, featuring a fused indole ring system with an amide functional group and a dihydrooxo bridge, makes it a valuable scaffold for drug discovery and development.

The< strong>1H-Indole moiety is a prominent feature in many natural products and pharmaceuticals, contributing to the biological activity of these molecules. Indole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the< strong>carboxamide group in 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo enhances its reactivity and potential for further functionalization, making it an attractive building block for medicinal chemists.

In recent years, there has been a growing interest in the development of novel indole-based compounds due to their promising pharmacological effects. For instance, studies have shown that indole derivatives can modulate various biological pathways by interacting with specific targets such as enzymes and receptors. The< strong>2,3-dihydro-2,3-dioxo substituent in this compound adds another layer of complexity, enabling diverse chemical transformations that can lead to the discovery of new therapeutic agents.

One of the most compelling aspects of 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo is its utility in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs and agrochemicals due to their ability to exhibit a wide range of biological activities. The indole core provides a stable aromatic system that can be modified to achieve specific pharmacological effects. Researchers have leveraged this compound to develop new analogs with enhanced potency and selectivity.

The< strong>CAS number 28283-98-9 is a critical identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized numbering system facilitates the retrieval of relevant information such as synthesis methods, physicochemical properties, and biological data. The CAS registry number is particularly useful in databases and literature searches, enabling researchers to quickly locate pertinent information about this compound.

Recent advancements in computational chemistry have further enhanced the understanding of 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo's behavior. Molecular modeling techniques allow researchers to predict the interactions between this compound and biological targets with high accuracy. These predictions can guide the design of new derivatives with improved pharmacokinetic profiles. Additionally, computational methods have been used to optimize synthetic routes, reducing costs and improving yields.

The pharmaceutical industry has shown particular interest in indole-based compounds due to their potential as drug candidates. Several clinical trials have investigated indole derivatives for their efficacy in treating various diseases. While 1H-Indole-5-carboxamide,2,3-dihydro-2,3-dioxo itself may not be directly used as a therapeutic agent, it serves as a crucial intermediate in the synthesis of more complex molecules that are being evaluated for their medical benefits.

In conclusion,< strong>1H-Indole-5-carboxamide,< strong>2,< strong>3-dihydro-,< strong>2,< strong>3-dioxo (CAS No.< strong>28283-< strong>98-< strong>9) is a versatile and significant compound in pharmaceutical chemistry. Its unique structure and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for indole derivatives,< strong>this compound will undoubtedly play a crucial role in the next generation of therapeutics.